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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the downstream cellular and molecular effects of 740 Y-
P, a cell-permeable phosphopeptide activator of Phosphoinositide 3-kinase (PI13K). By
mimicking the phosphorylated tyrosine residue of Platelet-Derived Growth Factor Receptor
(PDGFR), 740 Y-P directly engages with the SH2 domains of the p85 regulatory subunit of
PI3K, initiating a cascade of downstream signaling events crucial for cell survival, proliferation,
and metabolism. This document provides a comprehensive overview of the quantitative effects
of 740 Y-P, detailed experimental protocols for key assays, and visual representations of the
involved signaling pathways.

Data Presentation: Quantitative Effects of 740 Y-P

The following tables summarize the quantitative downstream effects of 740 Y-P on key cellular
processes as reported in various studies. These tables are designed for easy comparison and
reference.
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Table 1: Effect of
740 Y-P on PI3K/Akt

Pathway Activation

Cell Line 740 Y-P Concentration  Downstream Target Quantitative Effect
Significant increase in
phosphorylation;
counteracted the

HelLa Cells 10 uM p-Akt (Serd73) o
reduction in p-Akt
levels caused by
GSK3B knockdown[1]
Increased the extent

Alzheimer's Disease PI3K and Akt o

o 10 mg/kg ] of phosphorylation in

Rat Model (in vivo) Phosphorylation ) )
hippocampal tissues
Increased percentage

C2 Muscle Cells 50 pg/mL S-phase Entry of cells in S-phase to

48.3%

Table 2: Effect of
740 Y-P on Cell
Viability and
Proliferation

Cell Line/Model 740 Y-P Concentration  Assay Quantitative Effect
Counteracted the
suppressive effect on

Hela Cells 10 uM CCK-8 Assay o
cell viability caused by
GSK3B knockdown[1]
Reduced cell death

Cerebellar Granule - ) )

Not specified Cell Death Rate rate in serum-deprived

Neurons N
conditions
Stimulated entry into

C2 Muscle Cells 50 pg/mL Mitogenesis S-phase, comparable
to EGF and FGF
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Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the key signaling
pathways activated by 740 Y-P and a typical experimental workflow for investigating its effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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